Cas no 95258-17-6 (methyl (11beta,12alpha,13xi,15beta)-15-{[(2E)-4-(acetyloxy)-3,4-dimethylpent-2-enoyl]oxy}-2-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-13,20-epoxypicras-1-en-21-oate)

• Product Name: methyl (11beta,12alpha,13xi,15beta)-15-{[(2E)-4-(acetyloxy)-3,4-dimethylpent-2-enoyl]oxy}-2-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-13,20-epoxypicras-1-en-21-oate
• CAS No: 95258-17-6
• Molecular Formula: C₃₆H₄₈O₁₈
• Molecular Weight: 768.755533218384
• CID: 1987579
• PubChem ID: 101659161

methyl (11beta,12alpha,13xi,15beta)-15-{[(2E)-4-(acetyloxy)-3,4-dimethylpent-2-enoyl]oxy}-2-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-13,20-epoxypicras-1-en-21-oate Properties

Names and Identifiers

• methyl (11beta,12alpha,13xi,15beta)-15-{[(2E)-4-(acetyloxy)-3,4-dimethylpent-2-enoyl]oxy}-2-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-13,20-epoxypicras-1-en-21-oate
• methyl (11beta,12alpha,13xi,15beta)-15-{[(2E)-4-(acetyloxy)-3,4-dimethylpent-2-enoyl]oxy}-2-(beta-D-glucopyranosyloxy)-11,12-
• Yadanzioside G
• 2H-3,11c-(Epoxymethano)phenanthro[10,1-bc]pyran, picras-1-en-21-oic acid deriv. (ZCI)
• Picras-1-en-21-oic acid, 15-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(β-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-, methyl ester, (11β,12α,15β)- (9CI)
• D
• FS-8792
• 95258-17-6
• AKOS040760762
• HY-N7191
• CS-0104647
• DA-68759
• Picras-1-en-21-oic acid, 15-[(3,4-dimethyl-1-oxo-2-pentenyl)oxy]-13,20-epoxy-2-(.beta.-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-, (11.beta.,12.alpha.,15.beta.)-
• Yadanzioside-G
• methyl (1R,2S,3R,6R,8S,9S,13S,14R,15R,16S)-3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,10-dioxo-11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-11-ene-17-carboxylate

• InChIKey： YNYBTCKMNHXXGZ-CYIYFLOKSA-N
• Inchi： 1S/C36H48O18/c1-13(33(4,5)54-15(3)38)8-20(39)53-26-28-35-12-49-36(28,32(47)48-7)29(45)25(44)27(35)34(6)10-17(21(40)14(2)16(34)9-19(35)52-30(26)46)50-31-24(43)23(42)22(41)18(11-37)51-31/h8,10,14,16,18-19,22-29,31,37,41-45H,9,11-12H2,1-7H3/b13-8+/t14-,16-,18+,19+,22+,23-,24+,25+,26+,27+,28+,29-,31+,34-,35+,36-/m0/s1
• SMILES： C([C@]12OC[C@]34[C@H](OC([C@@H]([C@@H]13)OC(=O)/C=C(\C)/C(C)(C)OC(=O)C)=O)C[C@H]1[C@@H](C(C(=C[C@]1(C)[C@H]4[C@H]([C@@H]2O)O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)=O)C)(=O)OC

Computed Properties

• Exact Mass: 768.28406468g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 11
• Monoisotopic Mass: 768.28406468g/mol
• Heavy Atom Count: 54
• Complexity: 1650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 271Ų

Experimental Properties

• Boiling Point: 948.1±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 291.3±27.8 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids